1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carbonyl chloride
Cat. No. B8561902
M. Wt: 270.71 g/mol
InChI Key: GQBLWWJTIWFOBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07078414B2
Procedure details
10 mL (137 mmol) of sulphinyl chloride are added at a temperature in the region of 20° C. under an argon atmosphere to 1.1 g (4.36 mmol) of 3-carboxy-1-(isoquinol-1-yl)-4-methyl-1H-pyrrole dissolved in 20 mL of chloroform. After stirring at the reflux point of the solvent for 2 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa). The residue is dissolved in 20 mL of chloroform and is then brought back to dryness to give 1.18 g (4.36 mmol) of 3-chlorocarbonyl-1-(isoquinol-1-yl)-4-methyl-1H-pyrrole in the form of a beige-coloured solid which is used directly in the following step.
Quantity
1.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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S(Cl)([Cl:3])=O.[C:5]([C:8]1[C:12]([CH3:13])=[CH:11][N:10]([C:14]2[C:23]3[C:18](=[CH:19][CH:20]=[CH:21][CH:22]=3)[CH:17]=[CH:16][N:15]=2)[CH:9]=1)(O)=[O:6]>C(Cl)(Cl)Cl>[Cl:3][C:5]([C:8]1[C:12]([CH3:13])=[CH:11][N:10]([C:14]2[C:23]3[C:18](=[CH:19][CH:20]=[CH:21][CH:22]=3)[CH:17]=[CH:16][N:15]=2)[CH:9]=1)=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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10 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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1.1 g
|
|
Type
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reactant
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Smiles
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C(=O)(O)C1=CN(C=C1C)C1=NC=CC2=CC=CC=C12
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Step Two
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Name
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|
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Quantity
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20 mL
|
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After stirring at the reflux point of the solvent for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa)
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue is dissolved in 20 mL of chloroform
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
|
ClC(=O)C1=CN(C=C1C)C1=NC=CC2=CC=CC=C12
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 4.36 mmol | |
| AMOUNT: MASS | 1.18 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
